2-[2-[(2,4,5-Trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-[2-[(2,4,5-trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C13H18N2O4S/c1-6-7(2)19-8(3)11(6)12(18)15-13-14-9(5-20-13)4-10(16)17/h5-8,11H,4H2,1-3H3,(H,16,17)(H,14,15,18)
• InChI Key: ORSLQGXATYRDFX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC(C1C(=O)NC2=NC(=CS2)CC(=O)O)C)C
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

2-[2-[(2,4,5-Trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid is a compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs. This compound is also known as TOTCA and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TOTCA is not fully understood. However, it is believed that TOTCA exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways in the body. TOTCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. TOTCA also inhibits the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
TOTCA has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and improve cardiovascular function. TOTCA has also been shown to have a positive effect on the immune system by increasing the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using TOTCA in lab experiments is its low toxicity. TOTCA has been shown to have a low toxicity profile, making it a safe compound to use in experiments. However, one limitation of using TOTCA is its solubility. TOTCA has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of TOTCA. One potential direction is the development of new drugs based on TOTCA. TOTCA has been found to have various pharmacological activities, making it a promising candidate for drug development. Another potential direction is the study of the mechanism of action of TOTCA. Further research is needed to fully understand how TOTCA exerts its pharmacological effects. Additionally, the solubility of TOTCA could be improved to make it more suitable for use in experiments.

Synthesis Methods

TOTCA can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-mercaptothiazoline with 2,4,5-trimethyloxolane-3-carbonyl chloride in the presence of triethylamine. The resulting product is then treated with sodium hydroxide to obtain TOTCA.

Scientific Research Applications

TOTCA has been extensively studied for its potential use in the development of new drugs. It has been found to have various pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. TOTCA has also been shown to have a positive effect on the cardiovascular system by reducing blood pressure and improving blood flow.